- Itraconazole Side Chain Analogues: Structure-Activity Relationship Studies for Inhibition of Endothelial Cell Proliferation, Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) Glycosylation, and Hedgehog Signaling, Journal of Medicinal Chemistry, 2011, 54(20), 7363-7374
Cas no 89848-14-6 (2-(仲丁基)-4-(4-(4-(4-羟基苯基)哌嗪-1-基)苯基)-2,4-二氢-3H-1,2,4-三唑-3-酮)
89848-14-6 structure
Product Name:2-(仲丁基)-4-(4-(4-(4-羟基苯基)哌嗪-1-基)苯基)-2,4-二氢-3H-1,2,4-三唑-3-酮
CAS No:89848-14-6
MF:C22H27N5O2
MW:393.482084512711
CID:2952446
Update Time:2023-11-15
2-(仲丁基)-4-(4-(4-(4-羟基苯基)哌嗪-1-基)苯基)-2,4-二氢-3H-1,2,4-三唑-3-酮 Chemical and Physical Properties
Names and Identifiers
-
- 2-(仲丁基)-4-(4-(4-(4-羟基苯基)哌嗪-1-基)苯基)-2,4-二氢-3H-1,2,4-三唑-3-酮
- 2-sec-butyl-4-{4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl}-2,4-dihydro-3H-1,2,4-triazol-3-one
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-[4-[4-(4-methoxyphenyl)-1-piperazinyl]phenyl]-2-(1-methylethyl)-
- 1-isopropyl-4-(4-(4-(4-methoxyphenyl)piperazin-1-yl)phenyl)-1H-1,2,4-triazol-5(4H)-one
- Itraconazole Methoxy Isopropyltriazolone ImpurityQ: What is Itraconazole Methoxy Isopropyltriazolone Impurity Q: What is the CAS Number of Itraconazole Methoxy Isopropyltriazolone Impurity Q: What is the storage condition of Itraconazole Methoxy Isopropyltriazolone Impurity Q: What are the applications of Itraconazole Methoxy Isopropyltriazolone Impurity
- ItracozoleImpurity20
- 2,4-Dihydro-4-[4-[4-(4-methoxyphenyl)-1-piperazinyl]phenyl]-2-(1-methylethyl)-3H-1,2,4-triazol-3-one (ACI)
-
- Inchi: 1S/C22H27N5O2/c1-17(2)27-22(28)26(16-23-27)20-6-4-18(5-7-20)24-12-14-25(15-13-24)19-8-10-21(29-3)11-9-19/h4-11,16-17H,12-15H2,1-3H3
- InChI Key: IKRAGENFWVPBBT-UHFFFAOYSA-N
- SMILES: O=C1N(C(C)C)N=CN1C1C=CC(N2CCN(C3C=CC(OC)=CC=3)CC2)=CC=1
2-(仲丁基)-4-(4-(4-(4-羟基苯基)哌嗪-1-基)苯基)-2,4-二氢-3H-1,2,4-三唑-3-酮 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B73446-10mg |
2-sec-butyl-4-{4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl}-2,4-dihydro-3H-1,2,4-triazol-3-one |
89848-14-6 | ,≥90% | 10mg |
¥5100.00 | 2023-03-21 |
2-(仲丁基)-4-(4-(4-(4-羟基苯基)哌嗪-1-基)苯基)-2,4-二氢-3H-1,2,4-三唑-3-酮 Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate , 18-Crown-6 Solvents: Dimethyl sulfoxide ; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydride
Reference
- Preparation of 4-[4-[4-[4-[[2-(2,4-difluorophenyl)-2-(1H-azolylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-ones as medical fungicides, European Patent Organization, , ,
2-(仲丁基)-4-(4-(4-(4-羟基苯基)哌嗪-1-基)苯基)-2,4-二氢-3H-1,2,4-三唑-3-酮 Raw materials
- 4-{4-(4-Methyloxyphenyl)-piperazin-1-yl-phenyl}-2,4-dihydro-1,2,4-triazol-3-one
- Isopropyl p-Tosylate
2-(仲丁基)-4-(4-(4-(4-羟基苯基)哌嗪-1-基)苯基)-2,4-二氢-3H-1,2,4-三唑-3-酮 Preparation Products
2-(仲丁基)-4-(4-(4-(4-羟基苯基)哌嗪-1-基)苯基)-2,4-二氢-3H-1,2,4-三唑-3-酮 Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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